Cas no 1258640-88-8 (1-(2-azidopropan-2-yl)-2-methoxybenzene)

1-(2-Azidopropan-2-yl)-2-methoxybenzene is a versatile aryl azide compound characterized by its azido and methoxy functional groups. The azido group provides reactivity for click chemistry applications, particularly in Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC), making it useful for bioconjugation and material science. The methoxy substituent enhances solubility in organic solvents and may influence electronic properties. The tertiary carbon adjacent to the azido group offers steric stability, reducing unwanted side reactions. This compound is suitable for use as a building block in pharmaceuticals, polymer modification, and photoaffinity labeling due to its balanced reactivity and structural features. Proper handling is required due to the potential instability of azides.
1-(2-azidopropan-2-yl)-2-methoxybenzene structure
1258640-88-8 structure
Product Name:1-(2-azidopropan-2-yl)-2-methoxybenzene
CAS No:1258640-88-8
MF:C10H13N3O
MW:191.229721784592
CID:4582855
Update Time:2025-05-22

1-(2-azidopropan-2-yl)-2-methoxybenzene Chemical and Physical Properties

Names and Identifiers

    • 1-(2-azidopropan-2-yl)-2-methoxybenzene
    • Inchi: 1S/C10H13N3O/c1-10(2,12-13-11)8-6-4-5-7-9(8)14-3/h4-7H,1-3H3
    • InChI Key: XKEFVSIIMSTLBS-UHFFFAOYSA-N
    • SMILES: C(C1C=CC=CC=1OC)(C)(C)N=[N+]=[N-]

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Additional information on 1-(2-azidopropan-2-yl)-2-methoxybenzene

1-(2-Azidopropan-2-yl)-2-methoxybenzene: A Comprehensive Overview

1-(2-Azidopropan-2-yl)-2-methoxybenzene (CAS No. 1258640-88-8) is a versatile organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its unique structure featuring an azide group and a methoxy substituent, exhibits a wide range of applications and properties that make it a valuable molecule for both academic research and industrial applications.

The molecular structure of 1-(2-Azidopropan-2-yl)-2-methoxybenzene consists of a benzene ring with two substituents: a methoxy group (-OCH3) at the 2-position and an azide group (-N3) attached to a propan-2-yl chain at the 1-position. This arrangement imparts the molecule with unique electronic and steric properties, which are critical for its reactivity and functionality. The azide group, in particular, is known for its ability to undergo various click chemistry reactions, making this compound a valuable precursor in the synthesis of complex molecules.

Recent studies have highlighted the potential of 1-(2-Azidopropan-2-yl)-2-methoxybenzene in drug discovery. Researchers have explored its role as a building block for constructing bioactive compounds with potential therapeutic applications. For instance, the azide group can be utilized in click chemistry reactions to form stable covalent bonds with alkyne-containing molecules, enabling the creation of diverse libraries of compounds for pharmacological screening.

In addition to its role in drug discovery, 1-(2-Azidopropan-2-yl)-2-methoxybenzene has found applications in materials science. Its ability to undergo polymerization reactions has led to its use in the development of novel polymeric materials with tailored properties. For example, the compound can be incorporated into polymer networks to enhance mechanical strength or introduce stimuli-responsive behavior.

The synthesis of 1-(2-Azidopropan-2-yl)-2-methoxybenzene typically involves multi-step organic reactions. One common approach involves the nucleophilic substitution of an appropriate benzene derivative with an azide ion, followed by alkylation to introduce the propan-2-yl chain. Optimization of reaction conditions, such as temperature and solvent choice, is crucial to ensure high yields and purity of the final product.

From an environmental perspective, 1-(2-Azidopropan-2-yl)-2-methoxybenzene has been studied for its biodegradation potential. Research indicates that under specific microbial conditions, the compound can undergo enzymatic transformations, leading to the formation of less complex products. This understanding is essential for assessing its environmental impact and developing strategies for waste management.

In conclusion, 1-(2-Azidopropan-2-yl)-2-methoxybenzene (CAS No. 1258640-88-8) is a multifaceted compound with significant implications across various scientific disciplines. Its unique chemical structure, combined with recent advancements in synthetic methodologies and application-oriented research, positions it as a key molecule in contemporary chemical research.

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